Cas no 1806797-17-0 (3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine
• CAS No: 1806797-17-0
• MF: C₆H₄F₂N₂O₄
• MW: 206.103768348694
• CID: 4917900
• Update Time: 2025-06-14

3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine

• Inchi： 1S/C6H4F2N2O4/c7-4(8)2-1-3(11)5(10(13)14)9-6(2)12/h1,4,11H,(H,9,12)
• InChI Key： VJQBIQSSGLQVQV-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)O)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.8
• Topological Polar Surface Area: 95.2

Additional information on 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine

Research Briefing on 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine (CAS: 1806797-17-0)

The compound 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine (CAS: 1806797-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its difluoromethyl and nitro functional groups make it particularly valuable for designing inhibitors targeting key enzymes in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of tyrosine kinases, suggesting potential applications in cancer therapy.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine. A team at MIT developed a novel catalytic method that reduces byproducts and improves scalability, as detailed in their ACS Catalysis publication. This method employs palladium-based catalysts under mild conditions, addressing previous challenges related to stability and environmental impact.

Biological evaluations have further revealed the compound's selective inhibition of bacterial dihydrofolate reductase (DHFR), positioning it as a candidate for antibiotic development. Research from the University of Cambridge identified its low cytotoxicity against mammalian cells, a critical advantage for therapeutic use. These findings were corroborated by in vivo models showing reduced bacterial load in treated subjects.

Despite these promising results, challenges remain in pharmacokinetics and formulation. The compound's solubility and metabolic stability require further optimization, as noted in a recent Pharmaceutical Research review. Collaborative efforts between academia and industry are underway to address these limitations through structural derivatization and nano-delivery systems.

In conclusion, 3-(Difluoromethyl)-2,5-dihydroxy-6-nitropyridine represents a compelling case study in translational chemical biology. Its dual utility as a synthetic building block and bioactive scaffold underscores the importance of interdisciplinary research in advancing drug discovery pipelines.